2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C19H18Cl2N4OS
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 2-[[5-(3,4-dichlorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H18Cl2N4OS/c1-11-5-4-6-12(2)17(11)22-16(26)10-27-19-24-23-18(25(19)3)13-7-8-14(20)15(21)9-13/h4-9H,10H2,1-3H3,(H,22,26)
• InChI Key: LZKHUDLAYHETBI-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NN=C(N2C)C3=CC(=C(C=C3)Cl)Cl

Description

2-{[5-(3,4-dichlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide, commonly known as DTTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DTTA is a member of the triazole family and is classified as a thiol-reactive compound.

Mechanism of Action

DTTA reacts with thiol groups in proteins and peptides, forming disulfide bonds. This modification can alter the function of the protein or peptide, allowing researchers to study its role in biological processes. DTTA has also been shown to react with other nucleophiles, such as amines and imidazoles.
Biochemical and Physiological Effects:
DTTA has been shown to have minimal cytotoxicity in vitro, making it a useful tool in biological research. However, it should be noted that DTTA can modify proteins and peptides, which can alter their function and potentially affect biological processes. Therefore, caution should be exercised when using DTTA in experiments.

Advantages and Limitations for Lab Experiments

One advantage of using DTTA in lab experiments is its thiol-reactive properties, which allows for the modification of proteins and peptides. Additionally, DTTA has low cytotoxicity, making it a safe tool to use in biological research. However, the modification of proteins and peptides can alter their function, potentially affecting biological processes. Therefore, caution should be exercised when using DTTA in experiments.

Future Directions

There are several future directions for the use of DTTA in scientific research. One area of interest is the development of biosensors for the detection of various analytes. DTTA has also been used in the development of protein-based therapeutics, and further research in this area could lead to the development of new treatments for various diseases. Additionally, the modification of proteins and peptides using DTTA could be used to study protein-protein interactions and the role of specific proteins in biological processes.
In conclusion, DTTA is a thiol-reactive compound that has gained significant attention in scientific research due to its unique properties. Its ability to modify proteins and peptides has made it a useful tool in the study of biological processes. However, caution should be exercised when using DTTA in experiments, as the modification of proteins and peptides can alter their function. There are several future directions for the use of DTTA in scientific research, including the development of biosensors and protein-based therapeutics.

Synthesis Methods

DTTA can be synthesized using a multi-step process involving the reaction of 3,4-dichlorobenzyl chloride with 4-methyl-1,2,4-triazole-3-thiol in the presence of a base. This intermediate is then reacted with 2,6-dimethylphenylacetyl chloride to form DTTA. The final product is obtained after purification using column chromatography.

Scientific Research Applications

DTTA has been widely used in scientific research due to its thiol-reactive properties. It has been used to modify proteins and peptides, which can help in the study of protein-protein interactions. DTTA has also been used as a fluorescent probe to study the redox state of cells. Additionally, DTTA has been used in the development of biosensors for the detection of various analytes.